Cas no 2763924-85-0 (2-[(4-Methanesulfonylphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid)

• Product Name: 2-[(4-Methanesulfonylphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid
• CAS No: 2763924-85-0
• MF: C₁₃H₁₅NO₆S
• MW: 313.3263027668
• CID: 6123271
• PubChem ID: 165982449
• Update Time: 2025-08-02

2-[(4-Methanesulfonylphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37343044
• 2-[(4-methanesulfonylphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid
• 2763924-85-0
• 2-[(4-Methanesulfonylphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid

• Inchi： 1S/C13H15NO6S/c1-3-8-20-13(17)14(9-12(15)16)10-4-6-11(7-5-10)21(2,18)19/h3-7H,1,8-9H2,2H3,(H,15,16)
• InChI Key： VCOUERJRESDBRL-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)N(C(=O)OCC=C)CC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 313.06200837g/mol
• Monoisotopic Mass: 313.06200837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 109Ų

Additional information on 2-[(4-Methanesulfonylphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid

Research Briefing on 2-[(4-Methanesulfonylphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid (CAS: 2763924-85-0)

In recent years, the compound 2-[(4-Methanesulfonylphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid (CAS: 2763924-85-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-[(4-Methanesulfonylphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid involves a multi-step process that ensures high purity and yield. Recent studies have optimized the reaction conditions to improve efficiency and scalability, making it a viable candidate for large-scale production. The compound's structure, which includes a methanesulfonylphenyl group and a propenyloxycarbonylaminoacetic acid moiety, is critical for its biological activity. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's structure and purity.

From a pharmacological perspective, 2-[(4-Methanesulfonylphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid has demonstrated notable anti-inflammatory and analgesic properties. In vitro studies have shown that the compound inhibits key enzymes involved in the inflammatory cascade, such as cyclooxygenase-2 (COX-2). Additionally, in vivo experiments using animal models have revealed its efficacy in reducing pain and inflammation without significant adverse effects. These findings suggest that the compound could serve as a lead molecule for developing new non-steroidal anti-inflammatory drugs (NSAIDs).

Beyond its anti-inflammatory effects, recent research has explored the compound's potential in oncology. Preliminary data indicate that 2-[(4-Methanesulfonylphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid may exhibit cytotoxic activity against certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies suggest that the compound induces apoptosis and inhibits angiogenesis, making it a promising candidate for further investigation in cancer therapy. However, more extensive preclinical and clinical studies are needed to validate these findings and assess the compound's safety profile.

In conclusion, 2-[(4-Methanesulfonylphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid (CAS: 2763924-85-0) represents a versatile and promising molecule in the field of chemical biology and pharmaceutical research. Its unique structural attributes and demonstrated biological activities make it a valuable candidate for further development in therapeutic applications, particularly in inflammation and oncology. Future research should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and conducting rigorous clinical trials to translate these findings into viable treatments.